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epi-Progoitrin: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

epi-Progoitrin, a glucosinolate found in cruciferous vegetables, has garnered significant
scientific interest due to its potential biological activities and those of its hydrolysis products.
This technical guide provides an in-depth overview of epi-Progoitrin, focusing on its chemical
properties, relevant experimental protocols, and associated signaling pathways.

Chemical Identity and Properties

epi-Progoitrin is the (2S) stereoisomer of 2-hydroxy-3-butenyl glucosinolate. It is structurally
distinct from its (2R) counterpart, progoitrin. The primary CAS Registry Number for epi-
Progoitrin is 19237-18-4. It is important to distinguish this from the CAS number for progoitrin,
which is 585-95-5.

Physicochemical Properties

While specific experimental data for the melting point, boiling point, and precise solubility of
epi-Progoitrin are not readily available in the reviewed literature, the general properties of
glucosinolates can provide an estimation. Glucosinolates are generally water-soluble,
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crystalline solids that are stable at neutral pH but can degrade under strongly acidic or basic
conditions and at elevated temperatures.

Property Value Source
CAS Number 19237-18-4 N/A
Molecular Formula C11H19NO10S2 [1]
Molecular Weight 389.40 g/mol [1]
Melting Point Data not available N/A
Boiling Point Data not available N/A

Expected to be soluble in
Solubility water and polar organic [2]

solvents.

Generally stable at neutral pH;
- degradation may occur at
Stability ] N/A
extreme pH and high

temperatures.

Experimental Protocols
Extraction and Purification of epi-Progoitrin from
Crambe abyssinica

A common source for the extraction of epi-Progoitrin is the seeds of Crambe abyssinica. The
following is a generalized protocol based on established methodologies.

Experimental Workflow: Extraction and Purification
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A generalized workflow for the extraction and purification of epi-Progoitrin.

Analytical Methods

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) is a
highly sensitive and selective method for the quantification of epi-Progoitrin.

e Column: Areverse-phase C18 column (e.g., ACQUITY UPLC™ HSS T3, 100 x 2.1 mm, 1.8
um) is typically used.[3][4]

» Mobile Phase: A gradient of acetonitrile and water (often with 0.1% formic acid) is employed.

[3114]

» Detection: Electrospray ionization (ESI) in negative ion mode is common, with multiple
reaction monitoring (MRM) for quantification.[3][4] The transition m/z 388 — 97 is often used
for epi-Progoitrin.[4][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful tool for the structural
elucidation of epi-Progoitrin. Both 1H and 3C NMR are used to confirm the identity and purity
of the isolated compound.

Signaling and Metabolic Pathways
Myrosinase-Catalyzed Hydrolysis of epi-Progoitrin

Upon tissue damage in plants containing epi-Progoitrin, the enzyme myrosinase is released
and catalyzes the hydrolysis of the glucosinolate. This reaction leads to the formation of an
unstable aglycone, which then rearranges to form various bioactive compounds, primarily
isothiocyanates (ITCs).

Myrosinase Hydrolysis Pathway
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Hydrolysis of epi-Progoitrin by the enzyme myrosinase.

Antifungal Mechanism of epi-Progoitrin-Derived
Isothiocyanates

The isothiocyanates produced from the hydrolysis of epi-Progoitrin exhibit potent antifungal
activity. The proposed mechanism involves the induction of oxidative stress and the disruption
of mitochondrial function within the fungal cell.

Antifungal Signaling Pathway of Isothiocyanates
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Proposed antifungal mechanism of isothiocyanates derived from epi-Progoitrin.

Conclusion

epi-Progoitrin is a significant natural product with potential applications in various fields,
including agriculture and medicine. Understanding its chemical properties, mastering its
extraction and analysis, and elucidating the mechanisms of action of its derivatives are crucial
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for harnessing its full potential. This guide provides a foundational resource for professionals
engaged in the research and development of epi-Progoitrin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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